Cas no 89868-43-9 (9,10-Anthracenedione, 1,4-diamino-2-(4-methylbenzoyl)-)
89868-43-9 structure
Product Name:9,10-Anthracenedione, 1,4-diamino-2-(4-methylbenzoyl)-
CAS No:89868-43-9
MF:C22H16N2O3
MW:356.374045372009
CID:586426
PubChem ID:71326624
Update Time:2025-04-19
9,10-Anthracenedione, 1,4-diamino-2-(4-methylbenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione, 1,4-diamino-2-(4-methylbenzoyl)-
- 1,4-diamino-2-(4-methylbenzoyl)anthracene-9,10-dione
- 89868-43-9
- DTXSID30755773
-
- Inchi: 1S/C22H16N2O3/c1-11-6-8-12(9-7-11)20(25)15-10-16(23)17-18(19(15)24)22(27)14-5-3-2-4-13(14)21(17)26/h2-10H,23-24H2,1H3
- InChI Key: WIFBXHVOOUDBCP-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C2=C(C=C(C(C3C=CC(C)=CC=3)=O)C(=C21)N)N)=O
Computed Properties
- Exact Mass: 356.11609238g/mol
- Monoisotopic Mass: 356.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 625
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 103Ų
9,10-Anthracenedione, 1,4-diamino-2-(4-methylbenzoyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
89868-43-9 (9,10-Anthracenedione, 1,4-diamino-2-(4-methylbenzoyl)-) Related Products
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